Tert-butyl 3-(6-bromopyridine-3-carbonyl)-3,9-diazabicyclo[3.3.1]nonane-9-carboxylate

• IUPAC Name: tert-butyl 3-(6-bromopyridine-3-carbonyl)-3,9-diazabicyclo[3.3.1]nonane-9-carboxylate
• InChI: InChI=1S/C18H24BrN3O3/c1-18(2,3)25-17(24)22-13-5-4-6-14(22)11-21(10-13)16(23)12-7-8-15(19)20-9-12/h7-9,13-14H,4-6,10-11H2,1-3H3
• InChI Key: RTDOHBZGTWZWCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC1CN(C2)C(=O)C3=CN=C(C=C3)Br
• Molecular Formula: C18H24BrN3O3
• Molecular Weight: 410.3 g/mol

Description

The compound “Tert-butyl 3-(6-bromopyridine-3-carbonyl)-3,9-diazabicyclo[3.3.1]nonane-9-carboxylate” is a complex organic molecule. It contains a pyridine ring which is a basic aromatic heterocycle, a bromine atom which is often involved in electrophilic aromatic substitution reactions, and a bicyclic structure which could have interesting stereochemical properties. The presence of carbonyl groups suggests that it could undergo reactions typical of esters and amides.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the bromine atom, and the formation of the bicyclic structure. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a bicyclic structure could lead to interesting stereochemical properties. The pyridine ring is aromatic and planar, and the bromine atom is likely to be involved in electrophilic aromatic substitution reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The bromine atom could be involved in electrophilic aromatic substitution reactions. The carbonyl groups could undergo reactions typical of esters and amides, such as hydrolysis, reduction, and nucleophilic acyl substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of a bromine atom could increase its molecular weight and potentially its boiling point. The pyridine ring could contribute to its aromaticity and potentially its UV/Vis absorption properties.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its activity in biological systems if applicable. It could potentially be used in the development of new pharmaceuticals, as a ligand in metal coordination complexes, or in material science.